N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methoxyacetamide
• InChI: InChI=1S/C19H28N2O4/c1-13(2)8-9-21-15-10-14(20-17(22)11-24-5)6-7-16(15)25-12-19(3,4)18(21)23/h6-7,10,13H,8-9,11-12H2,1-5H3,(H,20,22)
• InChI Key: WWMHXROJHGKWNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)COC)OCC(C1=O)(C)C
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C19H28N2O4 and its molecular weight is 348.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide belongs to a class of organic compounds that have been explored for various synthetic and biological applications. Research in this area has focused on the synthesis of novel benzoxazepines and their derivatives due to their potential as therapeutic agents. While the specific compound was not directly identified in the search, related compounds provide insight into the broader chemical space and its relevance to scientific research.

• Synthetic Approaches and Biological Potentials : Compounds with structures similar to this compound have been synthesized for potential biological applications. These compounds, including various benzoxazepine derivatives, have been explored for their anti-inflammatory, analgesic, antifungal, and anticancer activities. For instance, studies have shown that certain benzoxazepine derivatives exhibit significant inhibitory activity against cyclooxygenase enzymes (COX-1/COX-2), suggesting potential for the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, some compounds in this category have shown fungicidal activity against phytopathogenic fungi, highlighting their potential in agricultural applications (Yang et al., 2017).

• Antitumor and Antiproliferative Effects : The structural analogs of benzoxazepines have been investigated for their antitumor properties. Research indicates that certain dibenzoxepine derivatives can inhibit tubulin polymerization, which is crucial for cancer cell growth. This suggests a potential therapeutic application in targeting tumor vasculature and inhibiting cancer cell proliferation (Edwards, Hadfield, Wallace, & Ducki, 2011).

• Chemical Synthesis and Modification : The synthesis and modification of benzoxazepine derivatives also shed light on the chemical versatility and potential for creating compounds with enhanced biological activities. For example, new approaches to synthesizing methoxydibenzo[b,f]oxepines have been developed, which could be useful for investigating new tubulin polymerization inhibitors (Krawczyk et al., 2016).